Cas no 37455-85-9 (4,7-dimethyl-2,1,3-benzoxadiazole)

• Product Name: 4,7-dimethyl-2,1,3-benzoxadiazole
• CAS No: 37455-85-9
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 1483625
• PubChem ID: 181529
• Update Time: 2025-04-21

4,7-dimethyl-2,1,3-benzoxadiazole Chemical and Physical Properties

Names and Identifiers

• 4,7-dimethyl-2,1,3-benzoxadiazole
• SCHEMBL679008
• 37455-85-9
• 2,1,3-Benzoxadiazole, 4,7-dimethyl-
• Benzofurazan, 4,7-dimethyl-
• DTXSID80958555

• Inchi： 1S/C8H8N2O/c1-5-3-4-6(2)8-7(5)9-11-10-8/h3-4H,1-2H3
• InChI Key： HWZCSMWFFNWUEN-UHFFFAOYSA-N
• SMILES： O1N=C2C(C)=CC=C(C)C2=N1

Computed Properties

• Exact Mass: 148.06374
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxadiazoles